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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid-d3

Cat. No.: B12396477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2,6-
Dichlorobenzoic acid-d3, a deuterated analog of 2,6-Dichlorobenzoic acid. This document
includes a summary of its physical and chemical properties, detailed experimental protocols for
its analysis, and insights into its metabolic context.

Core Chemical Properties

2,6-Dichlorobenzoic acid-d3 is a stable isotope-labeled compound valuable in various
research applications, including metabolic studies and as an internal standard in analytical
chemistry.[1]

Table 1: Physical and Chemical Properties of 2,6-Dichlorobenzoic acid and its d3-Isotopologue
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2,6-Dichlorobenzoic acid-

Property 2,6-Dichlorobenzoic acid .
Molecular Formula C7HaCl202 C7HDsCI202[1]
Molecular Weight 191.01 g/mol 194.03 g/mol [1]
CAS Number 50-30-6 1219805-50-1[1]
White to beige crystalline Not specified, likely similar to
Appearance
powder or needles.[2] the non-deuterated form.
_ _ Not specified, likely similar to
Melting Point 139-142 °CJ3]
the non-deuterated form.
- Not specified, likely similar to
Water Solubility 0.1-1 g/100 mL at 19 °C[2]
the non-deuterated form.
Not specified, likely similar to
pKa 1.69 + 0.10[2]

the non-deuterated form.

Spectroscopic and Chromatographic Data

Detailed analytical data is crucial for the identification and quantification of 2,6-
Dichlorobenzoic acid-d3.

Table 2: Summary of Spectroscopic and Chromatographic Data
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Data for 2,6-Dichlorobenzoic acid (as

Technique
9 reference)
H NMR Chemical shifts are observed for the aromatic
protons.
Signals corresponding to the seven carbon
13C NMR

atoms are observed.

Molecular ion peak at m/z 190, with
M Spect try (E) characteristic isotopic peaks for two chlorine
ass Spectrometr
P Y atoms. Major fragments at m/z 173 ([M-OH]")

and 145 ([M-COOH]*).[4]

Characteristic peaks for O-H stretching of the
Infrared (IR) Spectroscopy carboxylic acid, C=0 stretching, and C-CI

stretching.

] o Retention time is dependent on the specific
High-Performance Liquid Chromatography

column and mobile phase used. A reverse-
(HPLC)

phase method is suitable.[5]

Experimental Protocols

The following are detailed methodologies for key experiments related to 2,6-Dichlorobenzoic
acid-d3.

Synthesis of 2,6-Dichlorobenzoic acid

While a specific protocol for the d3-analog is not readily available, the following procedure for
the non-deuterated compound can be adapted using deuterated starting materials.

Protocol 1: Synthesis via Chlorination of 2,6-Dichlorobenzaldehyde
This method involves the chlorination of 2,6-dichlorobenzaldehyde followed by hydrolysis.[3]

o Step 1: Generation of 2,6-Dichlorobenzoyl chloride: 2,6-Dichlorobenzaldehyde is chlorinated
with chlorine gas in an organic solvent to produce 2,6-dichlorobenzoyl chloride.
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e Step 2: Hydrolysis: A predetermined amount of water is slowly added to the 2,6-
dichlorobenzoyl chloride. The mixture is heated to reflux for 1-1.5 hours. After cooling to 25
°C, the resulting 2,6-dichlorobenzoic acid is collected by filtration.

High-Performance Liquid Chromatography (HPLC)
Analysis

This reverse-phase HPLC method is suitable for the analysis of 2,6-Dichlorobenzoic acid and
can be applied to its deuterated form.[5]

e Column: Newcrom R1 reverse-phase column.[5]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier. For mass
spectrometry compatibility, formic acid should be used instead of phosphoric acid.[5]

o Detection: UV detection at an appropriate wavelength.

o Application: This method is scalable for preparative separation to isolate impurities and is
also suitable for pharmacokinetic studies.[5]

Mass Spectrometry (MS) Analysis

The following outlines a general procedure for obtaining a mass spectrum.

Instrumentation: A mass spectrometer capable of electron ionization (EI).

e Sample Introduction: The sample can be introduced via a direct insertion probe or through a
gas chromatograph (GC-MS).

¢ lonization: Standard electron ionization at 70 eV.

e Analysis: The resulting mass spectrum will show the molecular ion and characteristic
fragment ions. For 2,6-Dichlorobenzoic acid-d3, the molecular ion peak is expected at m/z
193.

Nuclear Magnetic Resonance (NMR) Spectroscopy

General guidance for obtaining *H and 13C NMR spectra.
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e Solvent: A suitable deuterated solvent such as chloroform-d (CDCIs) or dimethyl sulfoxide-de
(DMSO-ds).

e Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

o Analysis: For 2,6-Dichlorobenzoic acid-d3, the proton NMR spectrum will be simplified due
to the deuterium substitution on the aromatic ring. The 3C NMR spectrum will show signals
for all carbon atoms, with those bonded to deuterium potentially showing splitting depending

on the spectrometer's capabilities.

Isotopic Purity Assessment

The isotopic purity of 2,6-Dichlorobenzoic acid-d3 can be determined using mass

spectrometry or NMR.

o Mass Spectrometry: High-resolution mass spectrometry can be used to determine the
relative abundance of the deuterated and non-deuterated molecular ions.[6]

 NMR Spectroscopy: Quantitative *H NMR (QNMR) can be used by comparing the integral of
the remaining proton signals to an internal standard.[7]

Stability Assessment

A stability-indicating HPLC method can be used to assess the stability of 2,6-Dichlorobenzoic

acid-d3 under various conditions (e.g., pH, temperature, light).
¢ Method: The HPLC method described in section 3.2 can be employed.

o Procedure: Solutions of the compound are stored under the desired conditions for specific
time intervals. The samples are then analyzed by HPLC, and the peak area of the parent
compound is compared to its initial peak area to determine the extent of degradation.

Signaling Pathways and Workflows
Metabolic Pathway of Dichlobenil

2,6-Dichlorobenzoic acid is a metabolite of the herbicide Dichlobenil (2,6-dichlorobenzonitrile).
The metabolic transformation is primarily carried out by soil bacteria.[2]
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Metabolic conversion of Dichlobenil to 2,6-Dichlorobenzoic acid.

Bacterial Degradation of 2,6-Dichlorobenzoic Acid

Certain bacteria can further degrade 2,6-Dichlorobenzoic acid through hydroxylation and
subsequent ring cleavage.[8]

2,6-Dichlorobenzoic acid

Monooxygenase

3-Hydroxy-2,6-dichlorobenzoic acid

Dioxygenase

Ring Cleavage Products

l

Mineralization
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Click to download full resolution via product page

Bacterial degradation pathway of 2,6-Dichlorobenzoic acid.

Experimental Workflow for Purity Analysis

The following diagram illustrates a typical workflow for determining the purity of a 2,6-
Dichlorobenzoic acid-d3 sample.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12396477?utm_src=pdf-body-img
https://www.researchgate.net/figure/Aerobic-degradation-of-2-chlorobenzoic-acid-by-the-enzyme_fig3_257758473
https://www.benchchem.com/product/b12396477?utm_src=pdf-body-img
https://www.benchchem.com/product/b12396477?utm_src=pdf-body
https://www.benchchem.com/product/b12396477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Workflow for the purity analysis of 2,6-Dichlorobenzoic acid-d3.

Safety Information

2,6-Dichlorobenzoic acid is classified as an irritant. The following hazard statements apply to
the non-deuterated form and should be considered for the d3-analog as well:

o H315: Causes skin irritation.[9]
o H319: Causes serious eye irritation.[9]
e H335: May cause respiratory irritation.[9]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), should be followed when handling this compound.
Work should be conducted in a well-ventilated area.

Applications in Research

2,6-Dichlorobenzoic acid and its derivatives are utilized in various research and development
areas:
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e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various
pharmaceutical compounds, including Lux-S enzyme inhibitors, which are being investigated
as potential novel antibiotics.[10]

e Agrochemicals: It is a known environmental transformation product of the herbicide
Dichlobenil.[9]

o Organic Synthesis: The presence of multiple reactive sites makes it a versatile building block
for the synthesis of complex organic molecules.[11]

This technical guide provides a foundational understanding of the chemical properties and
analytical methodologies for 2,6-Dichlorobenzoic acid-d3. For specific applications, further
optimization of the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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